Cas no 1007878-80-9 (2-(Dimethylamino)-2-(naphthalen-1-yl)acetic acid)

• Product Name: 2-(Dimethylamino)-2-(naphthalen-1-yl)acetic acid
• CAS No: 1007878-80-9
• MF: C₁₄H₁₅NO₂
• MW: 229.274403810501
• CID: 2104589
• Update Time: 2025-05-20

2-(Dimethylamino)-2-(naphthalen-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(dimethylamino)-2-(naphthalen-1-yl)acetic acid
• (Dimethylamino)(1-naphthyl)acetic acid
• 2-(Dimethylamino)-2-(naphthalen-1-yl)acetic acid

• Inchi： 1S/C14H15NO2/c1-15(2)13(14(16)17)12-9-5-7-10-6-3-4-8-11(10)12/h3-9,13H,1-2H3,(H,16,17)
• InChI Key： AVBLUEZBHOCRKG-UHFFFAOYSA-N
• SMILES： OC(C(C1C=CC=C2C=CC=CC=12)N(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 277
• Topological Polar Surface Area: 40.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 2-(Dimethylamino)-2-(naphthalen-1-yl)acetic acid

Introduction to 2-(Dimethylamino)-2-(naphthalen-1-yl)acetic Acid (CAS No. 1007878-80-9)

2-(Dimethylamino)-2-(naphthalen-1-yl)acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1007878-80-9, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a naphthalene ring substituted with a dimethylamino group and an acetic acid moiety, has garnered attention due to its versatile structural framework and potential applications in medicinal chemistry.

The structural composition of 2-(Dimethylamino)-2-(naphthalen-1-yl)acetic acid encompasses a benzene-like aromatic system fused with a second benzene ring, enhanced by an amine functional group and a carboxylic acid terminal. This configuration imparts unique electronic and steric properties, making it a valuable scaffold for designing novel bioactive molecules. The presence of the dimethylamino group not only influences the compound's solubility and reactivity but also opens avenues for further chemical modifications, such as derivatization or coupling reactions, which are pivotal in drug development.

In recent years, the pharmaceutical industry has witnessed a surge in interest for molecules that can modulate biological pathways associated with neurological disorders, cancer, and inflammation. The naphthalen-1-yl moiety, known for its stability and ability to interact with biological targets, has been extensively explored in the synthesis of pharmacophores. When combined with the acetic acid group, which is commonly found in many therapeutic agents due to its ability to form hydrogen bonds and enhance bioavailability, the compound exhibits promising characteristics for further investigation.

One of the most compelling aspects of 2-(Dimethylamino)-2-(naphthalen-1-yl)acetic acid is its potential role as an intermediate in the synthesis of more complex molecules. Researchers have leveraged its structural features to develop derivatives that exhibit enhanced binding affinity or improved pharmacokinetic profiles. For instance, studies have shown that modifications at the dimethylamino group can significantly alter the compound's interaction with enzymes or receptors, paving the way for targeted therapies.

The compound's relevance is further underscored by its application in preclinical studies aimed at understanding disease mechanisms and identifying novel therapeutic targets. Its unique structural motifs make it a suitable candidate for investigating interactions within complex biological systems. By employing techniques such as X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and computational modeling, scientists have been able to elucidate how 2-(Dimethylamino)-2-(naphthalen-1-yl)acetic acid interacts with biological macromolecules, providing insights into its potential pharmacological effects.

Recent advancements in synthetic methodologies have also contributed to the growing interest in this compound. The development of efficient synthetic routes allows for scalable production, enabling researchers to conduct more extensive studies without compromising purity or yield. These advancements are crucial for translating laboratory discoveries into viable therapeutic options.

The acetic acid moiety in 2-(Dimethylamino)-2-(naphthalen-1-yl)acetic acid plays a critical role in determining its solubility and metabolic fate. This feature is particularly important in drug design, as it can influence how a compound is absorbed, distributed, metabolized, and excreted by the body. By optimizing this aspect of the molecule, researchers can enhance its bioavailability and reduce potential side effects.

In conclusion, 2-(Dimethylamino)-2-(naphthalen-1-yl)acetic acid (CAS No. 1007878-80-9) represents a fascinating subject of study in medicinal chemistry. Its unique structural features offer opportunities for designing novel therapeutic agents with tailored properties. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an increasingly significant role in addressing some of today's most pressing medical challenges.